4-(Phenylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine

• CAS No.: 736142-84-0
• Molecular Formula: C12H9N3S
• Molecular Weight: 227.29 g/mol
• IUPAC Name: 4-phenylsulfanyl-7H-pyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C12H9N3S/c1-2-4-9(5-3-1)16-12-10-6-7-13-11(10)14-8-15-12/h1-8H,(H,13,14,15)
• InChI Key: TUBUPSQEQADRHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=NC=NC3=C2C=CN3

Description

4-Phenylsulfanyl-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound that has garnered significant interest in the fields of medicinal chemistry and pharmacology. This compound is characterized by a pyrrolo[2,3-d]pyrimidine core with a phenylsulfanyl group attached at the 4-position. Its unique structure allows it to interact with various biological targets, making it a valuable molecule for drug discovery and development .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Phenylsulfanyl-7H-pyrrolo[2,3-d]pyrimidine typically involves the condensation of a pyrrolo[2,3-d]pyrimidine precursor with a phenylsulfanyl reagent. One common method involves the use of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine as a starting material, which undergoes nucleophilic substitution with thiophenol to yield the desired product .

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of non-phosphorus chlorination reagents to avoid the generation of phosphorus-containing waste . Additionally, the reaction can be carried out in aprotic solvents under controlled temperature and pressure conditions to maximize efficiency .

Chemical Reactions Analysis

Types of Reactions: 4-Phenylsulfanyl-7H-pyrrolo[2,3-d]pyrimidine can undergo various chemical reactions, including:

Oxidation: The phenylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The pyrimidine ring can be reduced under specific conditions to yield dihydropyrimidine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the 4-position.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like thiophenol or amines can be employed under basic conditions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydropyrimidine derivatives.

Substitution: Various substituted pyrrolo[2,3-d]pyrimidine derivatives.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown promise as an inhibitor of specific enzymes and receptors, making it a potential candidate for drug development.

Medicine: It has been investigated for its anti-inflammatory, anticancer, and antimicrobial properties.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Phenylsulfanyl-7H-pyrrolo[2,3-d]pyrimidine involves its interaction with specific molecular targets, such as kinases and receptors. For example, it has been shown to inhibit epidermal growth factor receptor kinase and aurora kinase A, which are involved in cell proliferation and tumor growth . The compound binds to the active sites of these enzymes, blocking their activity and thereby exerting its therapeutic effects .

Comparison with Similar Compounds

4-Aminopyrrolo[2,3-d]pyrimidine: Known for its antitubercular activity.

7H-Pyrrolo[2,3-d]pyridine derivatives: Potent inhibitors of focal adhesion kinase.

Uniqueness: 4-Phenylsulfanyl-7H-pyrrolo[2,3-d]pyrimidine stands out due to its dual inhibitory activity against epidermal growth factor receptor kinase and aurora kinase A, which is not commonly observed in similar compounds . This dual activity provides a synergistic effect, making it a promising candidate for the treatment of cancers that exhibit resistance to single-target therapies .

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-1H-pyrrolo[2,3-d]pyrimidine (1.69 g, 11.0 mmol) and TEA (4.60 mL, 33.0 mmol) in 1-butanol (25.0 mL) was added benzenethiol (3.39 mL, 33.0 mmol), and the mixture was refluxed at 140° C. overnight. The reaction was then cooled to rt and concentrated in vacuo. The off-white solid was purified by silica gel chromatography eluting with a gradient of 0 to 35% EtOAc in DCM to afford the product (2.29 g, 92%). LC/MS: Rt=1.55 min, ES+ 228 (FA standard).